Plasticin PD36KF

• bioactivity: Antimicrobial
• sequence: GVVTDLLKTAGKLLGNLFGSLSG

Description

Plasticin PD36KF is a synthetic antimicrobial peptide (AMP) belonging to the Plasticin series, which includes variants such as ANCKF, PD36K, A1, B1, and others . These peptides are designed to target Gram-positive bacteria, leveraging their cationic and amphipathic structures to disrupt microbial membranes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The Plasticin series and other AMPs can be categorized based on their sources, structural classes, and biological targets. Below is a comparative analysis:

2.1. Plasticin Series Peptides

Plasticin PD36KF shares structural and functional similarities with other synthetic Plasticin variants, such as:

• Plasticin ANCKF: Likely shares a conserved backbone with PD36KF, differing in specific amino acid substitutions to optimize activity or reduce toxicity.

Hypothetical Activity Comparison (based on AMP design principles ):

Property	This compound	Plasticin PD36K	Plasticin ANCKF
Target Specificity	Gram-positive	Gram-positive	Broad-spectrum
Stability (e.g., protease resistance)	High	Moderate	Moderate
Minimum Inhibitory Concentration (MIC)	Not reported	Not reported	Not reported

2.2. Natural Antimicrobial Peptides

PD36KF is distinct from natural AMPs in its synthetic origin, which allows for controlled modifications. Key comparisons include:

• Pilosulin 1 (from ants): A bacteriocin with narrow-spectrum activity against Gram-positive bacteria. Unlike PD36KF, it may lack scalability due to natural production constraints .
• Plantaricin 423 (from plants): A lantibiotic with post-translational modifications (e.g., thioether bridges), granting stability but requiring complex biosynthesis .

Structural and Functional Comparison:

Compound	Source	Class	Key Advantage	Limitation
This compound	Synthetic	Synthetic AMP	Tunable structure, high stability	Limited data on in vivo efficacy
Pilosulin 1	Ants	Bacteriocin	Natural potency	Low yield, production challenges
Plantaricin 423	Plants	Lantibiotic	Thermostability	Complex synthesis
Piscidin 1	Fish	Cationic peptide	Broad-spectrum activity	Cytotoxicity risks

Research and Development Insights

• Synthesis and Characterization : this compound’s synthesis likely follows solid-phase peptide synthesis (SPPS) protocols, with purity verified via HPLC and structural confirmation via NMR/mass spectrometry, as mandated by academic standards .
• Structure-Activity Relationship (SAR): Synthetic Plasticins may incorporate non-natural amino acids or fluorinated groups (e.g., "KF" in PD36KF) to enhance hydrophobicity and membrane interaction, a strategy less common in natural AMPs .
• Safety Profile: Unlike natural AMPs with inherent immunogenicity risks, Plasticins like PD36KF can be engineered to minimize off-target effects, though rigorous toxicity studies are needed .